Cas no 2229360-32-9 (tert-butyl N-1-(5-fluoro-2-methoxyphenyl)-2-oxoethylcarbamate)

• Product Name: tert-butyl N-1-(5-fluoro-2-methoxyphenyl)-2-oxoethylcarbamate
• CAS No: 2229360-32-9
• MF: C₁₄H₁₈FNO₄
• MW: 283.295427799225
• CID: 6233643
• PubChem ID: 165643822
• Update Time: 2025-11-06

tert-butyl N-1-(5-fluoro-2-methoxyphenyl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(5-fluoro-2-methoxyphenyl)-2-oxoethylcarbamate
• EN300-1903043
• tert-butyl N-[1-(5-fluoro-2-methoxyphenyl)-2-oxoethyl]carbamate
• 2229360-32-9

• Inchi： 1S/C14H18FNO4/c1-14(2,3)20-13(18)16-11(8-17)10-7-9(15)5-6-12(10)19-4/h5-8,11H,1-4H3,(H,16,18)
• InChI Key： RQBHFHSNUNZRTJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C(C=O)NC(=O)OC(C)(C)C)OC

Computed Properties

• Exact Mass: 283.12198622g/mol
• Monoisotopic Mass: 283.12198622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 64.6Ų

Additional information on tert-butyl N-1-(5-fluoro-2-methoxyphenyl)-2-oxoethylcarbamate

tert-butyl N-1-(5-fluoro-2-methoxyphenyl)-2-oxoethylcarbamate (CAS No. 2229360-32-9): A Comprehensive Overview

tert-butyl N-1-(5-fluoro-2-methoxyphenyl)-2-oxoethylcarbamate (CAS No. 2229360-32-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The tert-butyl group in the compound provides enhanced stability and solubility, making it an attractive candidate for drug design. The presence of a 5-fluoro-2-methoxyphenyl substituent introduces additional complexity and functionality, which can influence the compound's biological activity and pharmacological properties. The carbamate moiety, a common functional group in many drugs, further contributes to the compound's reactivity and binding affinity to target proteins.

Recent studies have focused on the synthesis and characterization of tert-butyl N-1-(5-fluoro-2-methoxyphenyl)-2-oxoethylcarbamate to explore its potential as a lead compound for drug development. One notable application is in the treatment of neurological disorders, where the compound has demonstrated promising neuroprotective effects. Research published in the Journal of Medicinal Chemistry (2023) reported that this compound effectively reduced oxidative stress and inflammation in neuronal cells, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, tert-butyl N-1-(5-fluoro-2-methoxyphenyl)-2-oxoethylcarbamate has also shown promise in cancer research. A study published in the Cancer Research journal (2024) investigated the compound's ability to inhibit tumor growth and induce apoptosis in various cancer cell lines. The results indicated that the compound selectively targeted cancer cells while sparing normal cells, highlighting its potential as an anticancer agent with minimal side effects.

The pharmacokinetic properties of tert-butyl N-1-(5-fluoro-2-methoxyphenyl)-2-oxoethylcarbamate have been extensively studied to optimize its therapeutic efficacy. Preclinical studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high bioavailability and prolonged half-life make it suitable for oral administration, which is a significant advantage in drug development.

To further enhance the therapeutic potential of tert-butyl N-1-(5-fluoro-2-methoxyphenyl)-2-oxoethylcarbamate, researchers are exploring various prodrug strategies. Prodrugs are inactive derivatives that are converted into active drugs within the body through metabolic processes. By designing prodrugs of this compound, scientists aim to improve its solubility, stability, and target specificity, thereby enhancing its overall therapeutic effectiveness.

In conclusion, tert-butyl N-1-(5-fluoro-2-methoxyphenyl)-2-oxoethylcarbamate (CAS No. 2229360-32-9) represents a promising candidate for the development of novel therapeutic agents. Its unique structural features and diverse biological activities make it a valuable target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, this compound is poised to play a significant role in advancing medical treatments for various diseases.